2,1,3-Benzothiadiazol-4-yl acetate

• CAS No.: 1753-22-6
• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21g/mol
• IUPAC Name: 2,1,3-benzothiadiazol-4-yl acetate
• InChI: InChI=1S/C8H6N2O2S/c1-5(11)12-7-4-2-3-6-8(7)10-13-9-6/h2-4H,1H3
• InChI Key: CTBOBKQTPHUAAY-UHFFFAOYSA-N
• SMILES: CC(=O)OC1=CC=CC2=NSN=C21

Description

2,1,3-Benzothiadiazol-4-yl acetate is a heterocyclic compound featuring a benzothiadiazole core substituted with an acetate ester group at the 4-position. The benzothiadiazole scaffold is characterized by a fused aromatic ring system containing sulfur and nitrogen atoms, which confers unique electronic and photophysical properties.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physical Properties of Selected Analogues

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Solubility	Key Applications	Reference
2,1,3-Benzothiadiazol-4-yl acetate	C₈H₆N₂O₂S	194.21	–	–	(Inferred) Drug intermediates	–
2,1,3-Benzothiadiazol-4-yl isocyanate	C₇H₃N₃OS	177.18	81–82	Organic solvents	Chemical synthesis
2,1,3-Benzothiadiazol-4-yl isothiocyanate	C₇H₃N₃S₂	193.25	–	Dichloromethane, Ethyl acetate	Pharmaceuticals
(5-Chloro-2,1,3-benzothiadiazol-4-yl)-cyanamide	C₇H₃ClN₄S	210.64	–	Dichloromethane, Ethyl acetate	Pharmaceutical impurity standard